1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3-(benzyloxy)-4-methoxyphenyl)propan-1-one

• IUPAC Name: 3-(4-methoxy-3-phenylmethoxyphenyl)-1-[4-(triazol-1-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C24H28N4O3/c1-30-22-9-7-19(17-23(22)31-18-20-5-3-2-4-6-20)8-10-24(29)27-14-11-21(12-15-27)28-16-13-25-26-28/h2-7,9,13,16-17,21H,8,10-12,14-15,18H2,1H3
• InChI Key: JGHFXGSIUFHVEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC(=O)N2CCC(CC2)N3C=CN=N3)OCC4=CC=CC=C4
• Molecular Formula: C24H28N4O3
• Molecular Weight: 420.5 g/mol

Description

1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3-(benzyloxy)-4-methoxyphenyl)propan-1-one is a useful research compound. Its molecular formula is C24H28N4O3 and its molecular weight is 420.513. The purity is usually 95%.
BenchChem offers high-quality 1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3-(benzyloxy)-4-methoxyphenyl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3-(benzyloxy)-4-methoxyphenyl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Binding Mechanisms

• A study focused on the structural analysis of a similar compound within the class of arylpiperazine derivatives, showcasing its bioactivity against α1A-adrenoceptor. This research highlighted the utility of time-dependent density functional theory (TDDFT) calculations and molecular docking to understand the binding modes of such compounds, potentially aiding in the design of selective antagonists with specific chirality (W. Xu et al., 2016).

Antimicrobial Activities

• Novel triazole derivatives have been synthesized and tested for their antimicrobial activities, indicating that some compounds possess good or moderate activities against various microorganisms. This suggests their potential application in developing new antimicrobial agents (H. Bektaş et al., 2010).

Molecular Docking Studies

• Research on benzimidazole derivatives bearing 1,2,4-triazole, aimed at understanding their mechanism as EGFR inhibitors, employed molecular docking studies. These insights could contribute to the development of new anti-cancer drugs (A. Karayel, 2021).

Synthesis and Evaluation of Novel Compounds

• The synthesis and evaluation of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one compounds for their in vitro antimicrobial activity demonstrated significant antibacterial and antifungal activity. These findings underscore the potential of such compounds in therapeutic applications (Devender Mandala et al., 2013).

Anti-Cancer Activity

• A study on the anti-bone cancer activity and molecular docking investigations of a heterocyclic compound indicates its potential utility in cancer treatment. The compound showed considerable in vitro anticancer activities against human bone cancer cell lines, suggesting its possible application in developing new cancer therapies (G. Lv et al., 2019).